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2-(butane-1-sulfinyl)pentanoic acid

Name: 2-(butane-1-sulfinyl)pentanoic acid
Brand: Smolecule
SKU: S6543518
Rating: 4 (8 reviews)

Catalog No.

S6543518

CAS No.

1554860-09-1

M.F

C9H18O3S

M. Wt

206.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

1554860-09-1

Product Name

2-(butane-1-sulfinyl)pentanoic acid

Molecular Formula

C9H18O3S

Molecular Weight

206.3

2-(Butane-1-sulfinyl)pentanoic acid, commonly known as BSPP, is a compound with potential applications in various fields of research and industry. This paper will provide an overview of BSPP, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

2-(Butane-1-sulfinyl)pentanoic acid, BSPP, is a water-soluble compound that contains a pentanoic acid backbone and a butane-1-sulfinyl group. BSPP was first synthesized in 1986 by the Yamamoto group and has been studied for its potential as a chiral auxiliary and synthetic reagent.

Physical and Chemical Properties

BSPP is a white crystalline powder with a melting point of 137-139°C. It is soluble in water, ethanol, and other polar solvents. BSPP is stable at room temperature and is not affected by air or light. Its molecular formula is C9H18O3S.

Synthesis and Characterization

BSPP is synthesized by the reaction between butane-1-sulfinyl chloride and valproic acid under basic conditions. The synthesis of BSPP is typically conducted using a solvent such as dichloromethane or chloroform. The resulting product is then purified through recrystallization or chromatography.
The characterization of BSPP can be achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). The NMR spectrum of BSPP shows two peaks at 3.9 ppm and 3.3 ppm, which correspond to the two protons of the butane-1-sulfinyl group. The IR spectrum shows absorption bands for the sulfinyl group and the carboxylic acid group. The MS spectrum shows a molecular ion peak at m/z 202.

Analytical Methods

Various analytical methods have been developed to detect and quantify BSPP in different matrices. High-performance liquid chromatography (HPLC) is the most commonly used method for the analysis of BSPP. Other methods, such as gas chromatography (GC) and capillary electrophoresis (CE), have also been reported.

Biological Properties

BSPP has been investigated for its biological properties, including its potential as an antitumor agent and as a modulator of the immune system. In vitro studies have shown that BSPP can induce apoptosis in cancer cells and inhibit the proliferation of tumor cells. In vivo studies have demonstrated that BSPP can enhance the antitumor activity of chemotherapy drugs and reduce the growth of tumors in animal models.

Toxicity and Safety in Scientific Experiments

BSPP has been shown to have low toxicity in animal studies. However, like any chemical compound, it should be handled with care to prevent exposure and adverse effects. In scientific experiments, BSPP should be used according to established safety protocols and in compliance with regulatory requirements.

Applications in Scientific Experiments

BSPP has potential applications in various fields of research and industry. In organic synthesis, BSPP can be used as a chiral auxiliary and as a reagent for the synthesis of chiral compounds. In biological research, BSPP can be used as an antitumor agent and as a modulator of the immune system. In analytical chemistry, BSPP can be used as a standard for method development and validation.

Current State of Research

Research on BSPP is ongoing, with new applications and properties being discovered. Recent studies have investigated the use of BSPP in enantioselective synthesis, as a modulator of immune cells, and as a potential therapeutic agent for autoimmune diseases.

Potential Implications in Various Fields of Research and Industry

BSPP has potential implications in various fields of research and industry. In organic synthesis, BSPP can be used to synthesize chiral compounds, which have important applications in the pharmaceutical and biotechnology industries. In biological research, BSPP has potential applications as an antitumor agent and as a modulator of the immune system. In analytical chemistry, BSPP can be used as a standard for method development and validation.

Limitations and Future Directions

The use of BSPP in scientific experiments is subject to some limitations. BSPP has limited solubility in non-polar solvents, which can limit its use in certain reactions. Its synthesis is also associated with some challenges, including the formation of by-products during the reaction. Future research on BSPP could focus on identifying new applications and properties of the compound, developing new synthetic routes, and improving its solubility and stability.

Future Directions

• Developing new synthetic routes for BSPP
• Investigating the use of BSPP as a modulator of immune cells in autoimmune diseases
• Studying the potential of BSPP as a therapeutic agent for neurodegenerative diseases
• Exploring the use of BSPP as a catalyst or reagent for organic synthesis
• Developing methods for the detection and quantification of BSPP in complex matrices
• Investigating the potential of BSPP as a biomarker for disease diagnosis and prognosis
• Studying the pharmacokinetics and pharmacodynamics of BSPP in animal models and humans
• Developing new formulations of BSPP for improved solubility and stability
• Studying the environmental fate and toxicity of BSPP in different ecosystems
• Investigating the use of BSPP as a biosensor for the detection of specific chemicals or proteins.